6'-Bromospiro[cyclobutane-1,2'-thiochroman]-4'-ol

• IUPAC Name: (4S)-6-bromospiro[3,4-dihydrothiochromene-2,1'-cyclobutane]-4-ol
• InChI: InChI=1S/C12H13BrOS/c13-8-2-3-11-9(6-8)10(14)7-12(15-11)4-1-5-12/h2-3,6,10,14H,1,4-5,7H2/t10-/m0/s1
• InChI Key: BKPAIHVMSQTRNN-JTQLQIEISA-N
• Canonical SMILES: C1CC2(C1)CC(C3=C(S2)C=CC(=C3)Br)O
• Isomeric SMILES: C1CC2(C1)C[C@@H](C3=C(S2)C=CC(=C3)Br)O
• Molecular Formula: C12H13BrOS
• Molecular Weight: 285.20 g/mol

Description

6'-Bromospiro[cyclobutane-1,2'-thiochroman]-4'-ol is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism Of Action

The mechanism of action of 6'-Bromospiro[cyclobutane-1,2'-thiochroman]-4'-ol is not fully understood. However, it is believed to exert its anti-inflammatory and analgesic effects by inhibiting the production of prostaglandins and other inflammatory mediators. Additionally, its anticancer activity is believed to be due to its ability to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
6'-Bromospiro[cyclobutane-1,2'-thiochroman]-4'-ol has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. Additionally, it has been shown to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of prostaglandins. In terms of its physiological effects, it has been shown to have potent analgesic and anti-inflammatory effects in animal models.

Advantages And Limitations For Lab Experiments

One of the main advantages of 6'-Bromospiro[cyclobutane-1,2'-thiochroman]-4'-ol is its potent biological activity, making it a useful compound for studying various biological processes. Additionally, its relatively simple synthesis method and high purity make it a convenient compound for use in lab experiments. However, one of the main limitations of this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 6'-Bromospiro[cyclobutane-1,2'-thiochroman]-4'-ol. One potential direction is the development of new drugs based on this compound for the treatment of inflammatory diseases and cancer. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other fields, such as neuroscience and immunology. Finally, there is a need for further studies to optimize the synthesis method of this compound to improve its yield and purity.

Synthesis Methods

The synthesis of 6'-Bromospiro[cyclobutane-1,2'-thiochroman]-4'-ol involves the reaction of 2-bromo-1-(4-methoxyphenyl)ethanone with cyclobutane-1,2-dithiol in the presence of a base. This reaction yields the desired compound in good yields and high purity.

Scientific Research Applications

6'-Bromospiro[cyclobutane-1,2'-thiochroman]-4'-ol has shown potential applications in various scientific research fields. One of the most promising applications is in the field of medicinal chemistry. This compound has been shown to have significant anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs. Additionally, it has been shown to have potent anticancer activity against various cancer cell lines, making it a potential candidate for the development of new anticancer drugs.